Cas no 2307780-88-5 (rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans)

• Product Name: rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans
• CAS No: 2307780-88-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD29034867
• CID: 5247829
• PubChem ID: 121552494
• Update Time: 2025-10-30

rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, 4-phenyl-, (3R,4S)-rel-
• rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans

• MDL： MFCD29034867
• Inchi： 1S/C11H14N2O/c12-11(14)10-7-13-6-9(10)8-4-2-1-3-5-8/h1-5,9-10,13H,6-7H2,(H2,12,14)/t9-,10+/m1/s1
• SMILES： N1C[C@H](C2=CC=CC=C2)[C@@H](C(N)=O)C1

Additional information on rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans

Introduction to rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans (CAS No. 2307780-88-5)

rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans (CAS No. 2307780-88-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans consists of a pyrrolidine ring with a phenyl group and an amide functional group. The presence of the chiral centers at the 3 and 4 positions of the pyrrolidine ring imparts enantiomeric properties to the molecule, which can significantly influence its pharmacological behavior. The racemic form of this compound is a mixture of both enantiomers, which can exhibit different biological activities and metabolic profiles.

Recent studies have highlighted the potential therapeutic applications of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans. One notable area of research is its role as a modulator of neurotransmitter systems. Specifically, this compound has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and Parkinson's disease. The ability to modulate these receptors can lead to improved symptom management and enhanced therapeutic outcomes.

In addition to its potential as a receptor modulator, rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted primarily through the kidneys.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including asymmetric synthesis methods that can produce enantiomerically pure forms of the compound. These advancements in synthetic chemistry have facilitated the large-scale production of rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans, making it more accessible for research and development purposes.

In conclusion, rac-(3R,4S)-4-phenylpyrrolidine-3-carboxamide, trans (CAS No. 2307780-88-5) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications for this compound, highlighting its significance in the development of novel therapeutics.